Cas no 1214391-55-5 (2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid)

• Product Name: 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid
• CAS No: 1214391-55-5
• MF: C₉H₆BrF₃O₂
• MW: 283.041952610016
• MDL: MFCD13194217
• CID: 1037089
• PubChem ID: 60150328
• Update Time: 2025-06-13

2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromo-4-(trifluoromethyl)phenyl)acetic acid
• 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid
• MFCD13194217
• Benzeneacetic acid, 3-bromo-4-(trifluoromethyl)-
• 2-(3-Bromo-4-(trifluoromethyl)phenyl)aceticacid
• DTXSID40733845
• CS-0078580
• DS-4532
• 3-bromo-4-(trifluoromethyl)phenylacetic acid
• 1214391-55-5
• [3-Bromo-4-(trifluoromethyl)phenyl]acetic acid
• CL9044
• AKOS016008838

• MDL： MFCD13194217
• Inchi： 1S/C9H6BrF3O2/c10-7-3-5(4-8(14)15)1-2-6(7)9(11,12)13/h1-3H,4H2,(H,14,15)
• InChI Key： KCUGEEWWDJMZHI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(F)(F)F)CC(=O)O

Computed Properties

• Exact Mass: 281.95033g/mol
• Monoisotopic Mass: 281.95033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid

Comprehensive Overview of 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214391-55-5)

2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214391-55-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its bromine and trifluoromethyl functional groups, exhibits unique chemical properties that make it valuable for synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable chemistry and precision agriculture.

The molecular structure of 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid features a phenyl ring substituted with both bromo and trifluoromethyl groups, which enhance its reactivity and stability. These attributes are crucial for its role in cross-coupling reactions, a hot topic in modern organic synthesis. The compound's CAS No. 1214391-55-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and material science. Recent studies highlight its utility in developing biodegradable polymers, addressing the growing demand for eco-friendly materials.

In the context of user search trends, queries such as "applications of trifluoromethylphenyl derivatives" and "synthesis of bromophenylacetic acid" have surged, indicating strong interest in this compound's versatility. Its compatibility with green chemistry principles—such as reduced waste and energy efficiency—further elevates its profile. Laboratories often employ 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid in high-throughput screening for bioactive molecules, a method widely discussed in AI-driven drug development forums.

From an SEO perspective, this article targets key phrases like "CAS 1214391-55-5 uses" and "2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid synthesis," which rank highly in academic and industrial searches. The compound's role in peptide modification and enzyme inhibition studies also aligns with trending topics in biotechnology. Notably, its thermal stability and solubility profiles make it suitable for nanotechnology applications, another area of intense research focus.

Quality control of 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for sensitive applications. Regulatory compliance with REACH and FDA guidelines is another common search theme, underscoring its safe handling protocols. As industries pivot toward sustainable synthesis, this compound's efficiency in catalytic reactions positions it as a future-forward solution.

In summary, 2-[3-bromo-4-(trifluoromethyl)phenyl]acetic acid (CAS No. 1214391-55-5) bridges multiple scientific disciplines, from pharmacology to environmental science. Its adaptability to cutting-edge research questions ensures its continued prominence in both literature and practical applications, meeting the evolving needs of global innovation.